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Compound of Interest

Compound Name: Fenquinotrione

Cat. No.: B1443749

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Fenquinotrione, a novel
triketone herbicide, and its application in controlling a wide range of broadleaf and sedge
weeds in both transplanted and direct-seeded rice cultivation systems. Fenquinotrione offers
exceptional crop safety and is effective against weeds resistant to acetolactate synthase (ALS)
inhibitors.

Mode of Action

Fenquinotrione is a potent inhibitor of the 4-hydroxyphenylpyruvate dioxygenase (HPPD)
enzyme.[1][2][3][4][5] This inhibition disrupts the carotenoid biosynthesis pathway in
susceptible weeds, leading to bleaching of new growth and subsequent plant death. The
herbicide's selectivity and safety in rice are attributed to rapid metabolism within the rice plant,
specifically through CYP81A6-mediated demethylation and subsequent glucose conjugation.

Quantitative Data Summary

The following tables summarize the quantitative data on the efficacy and crop safety of
Fenquinotrione from various studies.

Table 1: Weed Control Efficacy of Fenquinotrione
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. Cultivation Application Application .
Weed Species . oo Efficacy (%)
System Rate (g a.i./ha) Timing
. Pre-emergence
Monochoria Transplanted &
o ) 125 - 250 to Early Post- Excellent
vaginalis Direct-seeded
emergence
Cyperus ] ]
) ) Direct-seeded 125 5-6 leaf stage Outstanding
difformis
Cyperus iria Direct-seeded 125 5-6 leaf stage Outstanding
Fimbristylis
miliacea (ALS- Direct-seeded 125 5-6 leaf stage Outstanding
resistant)
Pre-emergence
Amaranthus Transplanted &
_ _ 125 - 250 to Early Post- Excellent
species Direct-seeded
emergence
Post-emergence
Schoenoplectus ]
) ) Transplanted 300 (up to 4-leaf High
juncoides
stage)
Post-emergence
o (up to 1- .
Sagittaria trifolia Transplanted 300 High

arrowhead-leaf

stage)

Data sourced from greenhouse and field trials. Efficacy was assessed 21 to 40 days after
treatment.

Table 2: Crop Safety of Fenquinotrione in Rice
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. . .. Application Rate (g Observed
Rice Variety Type Cultivation System

a.i./ha) Phytotoxicity

Japonica (cv. ) )

) Transplanted up to 1,000 High safety margin
Kinmaze)
Indica (cv. Suphanburi ) ) )

Direct-seeded up to 1,000 High safety margin

No. 1)
Japonica (cv. Transplanted (with )

) 300 High safety
Kinmaze) water leakage)

Crop safety was assessed visually, with no significant injury reported at the tested rates.

Experimental Protocols

Below are detailed methodologies for key experiments to evaluate the efficacy and crop safety
of Fenquinotrione in rice.

Protocol 1: Weed Control Efficacy in a Greenhouse
Setting

o Plant Material: Cultivate rice (e.g., Oryza sativa cv. Kinmaze for transplanted, cv. Suphanburi
No. 1 for direct-seeded) and various weed species (Monochoria vaginalis, Cyperus difformis,
etc.) in pots filled with paddy soil.

e Cultivation Conditions:

o Transplanted Rice: Grow rice seedlings for 2-3 weeks before transplanting one seedling
per pot. Maintain a water depth of 3-5 cm.

o Direct-Seeded Rice: Sow pre-germinated rice and weed seeds directly onto the soil
surface of the pots. Maintain moist conditions for germination and then flood to a depth of
3-5cm.

» Herbicide Application:

o Prepare a stock solution of Fenquinotrione in an appropriate solvent.
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o Apply Fenquinotrione at desired rates (e.g., 125, 250, 300 g a.i./ha) at different weed
growth stages (pre-emergence, early post-emergence).

o Use a laboratory spray chamber to ensure uniform application.

o Include an untreated control and a positive control (a commercial standard herbicide).

o Data Collection:

o Visually assess weed control efficacy at 7, 14, and 21 days after treatment (DAT) using a
scale of 0% (no effect) to 100% (complete Kill).

o At 21 DAT, harvest the above-ground biomass of the weeds, dry in an oven at 70°C for 72
hours, and record the dry weight.

 Statistical Analysis: Analyze the data using analysis of variance (ANOVA) and a suitable
post-hoc test (e.g., Tukey's HSD) to determine significant differences between treatments.

Protocol 2: Crop Phytotoxicity Assessment

» Plant Material: Use healthy, uniform rice seedlings of the desired cultivar.

« Cultivation Conditions: Follow the same procedure as in Protocol 1 for both transplanted and
direct-seeded rice, ensuring optimal growth conditions.

» Herbicide Application:

o Apply Fenquinotrione at rates exceeding the recommended dose (e.g., 1x, 2X, and 4x the
proposed field rate) to determine the safety margin. For example, if the recommended rate
is 250 g a.i./ha, test 250, 500, and 1000 g a.i./ha.

o Include an untreated control.
o Data Collection:

o Visually assess crop injury (stunting, chlorosis, necrosis) at 7, 14, and 21 DAT using a
scale of 0% (no injury) to 100% (complete plant death).
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o Measure plant height and collect above-ground biomass for dry weight determination at
the end of the experiment.

 Statistical Analysis: Perform statistical analysis as described in Protocol 1 to evaluate the

significance of any observed phytotoxic effects.

Visualizations

The following diagrams illustrate key pathways and workflows related to the application of

Fenquinotrione.
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Caption: Fenquinotrione's mode of action via HPPD inhibition.
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Caption: Fenquinotrione application workflow comparison.
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Caption: Decision logic for Fenquinotrione application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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